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Compound of Interest

Compound Name: Jatrorrhizine hydroxide

Cat. No.: B1656030 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Jatrorrhizine hydroxide, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and disposal

of this compound in a laboratory setting, minimizing risks to personnel and the environment.

Hazard Identification and Chemical Properties
Jatrorrhizine hydroxide is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1][2]. It is imperative to prevent its release into the environment[1][2][3].

Table 1: Chemical and Physical Properties of Jatrorrhizine Hydroxide
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Property Value

CAS Number 483-43-2[1][4]

Molecular Formula C20H21NO5[1][4]

Molecular Weight 355.38 g/mol [1][4]

Appearance Very Dark Red to Black Solid

Solubility
DMSO (Slightly), Methanol (Slightly), Water

(Very Slightly)

Storage

Store at -20°C as a powder or -80°C in solvent,

protected from light. The compound is

hygroscopic.[1][2]

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.[1][2]

Personal Protective Equipment (PPE)
Before handling Jatrorrhizine hydroxide for disposal, ensure the following personal protective

equipment is worn:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields[2][3].

Skin Protection: Handle with chemical-impermeable gloves. Wear impervious clothing to

prevent skin contact[2][3].

Respiratory Protection: In case of dust formation or inadequate ventilation, use a full-face

respirator[3].

Step-by-Step Disposal Protocol
The primary method for disposal is to transfer the waste to a licensed professional waste

disposal service or an approved waste disposal plant[1][2][5]. Do not dispose of with household

garbage or allow it to reach sewage systems[6].

Step 1: Waste Segregation and Collection
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Collect waste Jatrorrhizine hydroxide, including any contaminated materials (e.g.,

weighing paper, pipette tips), in a dedicated, clearly labeled, and suitable closed container[3]

[5][7].

Ensure the container is kept tightly sealed in a cool, well-ventilated area, away from direct

sunlight and ignition sources[1][2].

Step 2: Labeling

Label the waste container clearly with "Hazardous Waste," the name "Jatrorrhizine
hydroxide," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Step 3: Storage

Store the sealed waste container in a designated hazardous waste accumulation area until it

is collected for disposal.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and disposal[5].

Dispose of the substance in accordance with all prevailing country, federal, state, and local

regulations[1][8].

Contaminated Packaging:

Empty containers should be treated as unused product for disposal[5]. They can be triply

rinsed (or equivalent) and offered for recycling or reconditioning if permissible by local

regulations. Alternatively, puncture the packaging to render it unusable and dispose of it in a

sanitary landfill[9].

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions:
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Evacuate personnel to a safe area and ensure adequate ventilation[3][7].

Avoid breathing dust, vapors, mist, or gas[2][3].

Prevent contact with skin and eyes by wearing appropriate PPE[2][3].

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so[2][3].

Do not let the chemical enter drains, as it is very toxic to aquatic life[3][7].

Methods for Containment and Cleaning Up:

For solutions, absorb the spill with a liquid-binding material such as diatomite or universal

binders[1][2][8].

For solids, sweep up and shovel the material, avoiding dust formation, and place it into a

suitable, closed container for disposal[7].

Collect the spillage and dispose of the contaminated material according to the disposal

protocol in Section 3[1][2][10].

Decontaminate surfaces and equipment by scrubbing with alcohol[1][2][8].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Jatrorrhizine hydroxide.
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Caption: Disposal workflow for Jatrorrhizine hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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